Cas no 135794-61-5 (4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-ium chloride hydrochloride)

• Product Name: 4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-ium chloride hydrochloride
• CAS No: 135794-61-5
• MF: C₈H₁₉Cl₃N₂
• MW: 249.608859300613
• CID: 2856763
• PubChem ID: 21254460
• Update Time: 2025-05-20

4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-ium chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 135794-61-5
• 4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-iumchloridehydrochloride
• SCHEMBL7893306
• 4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-ium chloride hydrochloride
• 4-(2-CHLOROETHYL)-1,1-DIMETHYLPIPERAZIN-1-IUM HYDROCHLORIDE CHLORIDE
• 4-(2-chloroethyl)-1,1-dimethylpiperazin-1-ium;chloride;hydrochloride

• Inchi： 1S/C8H18ClN2.2ClH/c1-11(2)7-5-10(4-3-9)6-8-11;;/h3-8H2,1-2H3;2*1H/q+1;;/p-1
• InChI Key： SIBWHGHHUWAWSJ-UHFFFAOYSA-M
• SMILES： ClCCN1CC[N+](C)(C)CC1.Cl.[Cl-]

Computed Properties

• Exact Mass: 248.061382Da
• Monoisotopic Mass: 248.061382Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-ium chloride hydrochloride

Research Update on 4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-ium chloride hydrochloride (CAS: 135794-61-5)

Recent studies on 4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-ium chloride hydrochloride (CAS: 135794-61-5) have highlighted its potential as a versatile intermediate in pharmaceutical synthesis. This compound, characterized by its quaternary ammonium structure, has garnered attention for its role in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. The latest research underscores its utility in targeted drug delivery systems and its mechanism of action in modulating cellular pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's efficacy as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. The research demonstrated that 4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-ium chloride hydrochloride could be effectively utilized to introduce chloroethyl groups into molecular scaffolds, enhancing their binding affinity and selectivity. This finding opens new avenues for the design of kinase inhibitors with improved pharmacokinetic properties.

In addition to its applications in kinase inhibitor development, recent preclinical studies have explored the compound's potential in neurodegenerative disease therapeutics. A study in Neuropharmacology (2024) reported that derivatives of 4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-ium chloride hydrochloride exhibited neuroprotective effects in models of Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate dopamine receptor signaling and mitigate oxidative stress in neuronal cells.

From a synthetic chemistry perspective, advancements in the purification and characterization of 4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-ium chloride hydrochloride have been reported. A recent publication in Organic Process Research & Development (2023) detailed an optimized crystallization protocol that yields high-purity material with consistent batch-to-batch reproducibility. This technical improvement is critical for scaling up production and ensuring the reliability of downstream pharmaceutical applications.

The safety profile of 4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-ium chloride hydrochloride has also been a focus of recent investigations. Toxicological studies conducted in 2024 have provided comprehensive data on its acute and subchronic toxicity, establishing safe handling guidelines for industrial and laboratory settings. These findings are particularly relevant given the compound's increasing use in pharmaceutical manufacturing.

Looking forward, researchers are exploring the potential of 4-(2-Chloroethyl)-1,1-dimethylpiperazin-1-ium chloride hydrochloride in emerging areas such as PROTAC (Proteolysis Targeting Chimera) technology and antibody-drug conjugates. Its unique chemical properties make it a promising candidate for these cutting-edge therapeutic approaches, with several patent applications filed in 2024 indicating growing commercial interest in this compound.